molecular formula C10H11NO3 B8764777 2-Amino-3-oxo-3-phenylpropionic acid methylester

2-Amino-3-oxo-3-phenylpropionic acid methylester

Cat. No.: B8764777
M. Wt: 193.20 g/mol
InChI Key: WVRQHSWSAXRQGK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-3-oxo-3-phenylpropionic acid methylester is a useful research compound. Its molecular formula is C10H11NO3 and its molecular weight is 193.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H11NO3

Molecular Weight

193.20 g/mol

IUPAC Name

methyl 2-amino-3-oxo-3-phenylpropanoate

InChI

InChI=1S/C10H11NO3/c1-14-10(13)8(11)9(12)7-5-3-2-4-6-7/h2-6,8H,11H2,1H3

InChI Key

WVRQHSWSAXRQGK-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C(C(=O)C1=CC=CC=C1)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dry tetrahydrofuran (250 ml) was cooled to -78° C. Potassium tert-butoxide (6.37 g; 56.72 mmol) was dissolved in dry tetrahydrofuran (100 ml) and added. (Benzhydrylideneamino)acetic acid methyl ester (14.35 g; 56.72 mmol) was added and the reaction mixture was stirred 30 min at -78° C. Benzoyl chloride (6.59 g; 56.72 mmol) was added dropwise and the reaction mixture was stirred 30 min at -78° C. Hydrochloric acid (1.0 M; 175 ml) was added dropwise. The reaction mixture was heated to room temperature and 2/3 of the solvent was removed in vacuo. Water (700 ml) was added and the reaction mixture was washed with diethyl ether (400 ml). The aqueous phase was evaporated in vacuo and the residue was dissolved in methanol and evaporated (2×150 ml). Methanol (80 ml) was added. The mixture was filtrated and the filtrate was evaporated in vacuo. The residue was recrystallised from tetrahydrofuran/diethyl ether to afford 8.86 g of 2-amino-3-oxo-3-phenylpropionic acid methylester as a hydrochloride.
Quantity
6.37 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
14.35 g
Type
reactant
Reaction Step Two
Quantity
6.59 g
Type
reactant
Reaction Step Three
Quantity
175 mL
Type
reactant
Reaction Step Four
Quantity
250 mL
Type
solvent
Reaction Step Five

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